Cas no 1450739-53-3 (1H-Imidazole, 1-ethyl-5-iodo-)

1H-Imidazole, 1-ethyl-5-iodo- structure
1H-Imidazole, 1-ethyl-5-iodo- structure
Product Name:1H-Imidazole, 1-ethyl-5-iodo-
CAS No:1450739-53-3
MF:C5H7IN2
MW:222.026952981949
CID:2111825
Update Time:2023-08-04

1H-Imidazole, 1-ethyl-5-iodo- Chemical and Physical Properties

Names and Identifiers

    • 1-ethyl-5-iodo-1H-Imidazole
    • 1H-Imidazole, 1-ethyl-5-iodo-
    • LLVANSIXQRXBMO-UHFFFAOYSA-N
    • Inchi: 1S/C5H7IN2/c1-2-8-4-7-3-5(8)6/h3-4H,2H2,1H3
    • InChI Key: LLVANSIXQRXBMO-UHFFFAOYSA-N
    • SMILES: IC1=CN=CN1CC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 76.8
  • Topological Polar Surface Area: 17.8

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